Cas no 66640-97-9 (3-O-propanoylmorphine)

• Product Name: 3-O-propanoylmorphine
• CAS No: 66640-97-9
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 964327
• PubChem ID: 163125
• Update Time: 2025-04-19

3-O-propanoylmorphine Chemical and Physical Properties

Names and Identifiers

• 3-O-propanoylmorphine
• 6VF5938F7R
• SCHEMBL542838
• UNII-6VF5938F7R
• MORPHINAN-3,6-DIOL, 7,8-DIDEHYDRO-4,5-EPOXY-17-METHYL- (5.ALPHA.,6.ALPHA.)-, 3-PROPANOATE
• O3-MONOPROPIONYLMORPHINE
• Morphinan-3,6-diol, 7,8-didehydro-4,5-epoxy-17-methyl-, (5alpha,6alpha)-, 3-propanoate
• MORPHINE 3-PROPIONYL
• 66640-97-9
• LSYABJYKSBROSB-ZVVJOPMHSA-N
• [(4R,4aR,7S,7aR,12bS)-7-hydroxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-9-yl] propanoate
• 3-O-Propionylmorphine

• Inchi： 1S/C20H23NO4/c1-3-16(23)24-15-7-4-11-10-13-12-5-6-14(22)19-20(12,8-9-21(13)2)17(11)18(15)25-19/h4-7,12-14,19,22H,3,8-10H2,1-2H3/t12-,13+,14-,19-,20-/m0/s1
• InChI Key： LSYABJYKSBROSB-ZVVJOPMHSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@H]5C=C[C@@H]([C@H]1[C@@]5(C=32)CCN4C)O)OC(CC)=O

Computed Properties

• Exact Mass: 341.16279
• Monoisotopic Mass: 341.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 504.4°C at 760 mmHg
• Flash Point: 258.9°C
• Refractive Index: 1.653
• PSA: 59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans